Cas no 773874-03-6 (Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate)

Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate structure
773874-03-6 structure
Product Name:Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
CAS No:773874-03-6
MF:C9H5ClF4O2
MW:256.581415891647
CID:1784819
PubChem ID:46311100
Update Time:2025-04-21

Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
    • benzoic a<wbr>
    • LogP
    • benzoic a<wbr>; LogP
    • MFCD06203785
    • E89862
    • CS-0192188
    • SCHEMBL2657595
    • DTXSID701218120
    • Benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, methyl ester
    • 773874-03-6
    • MDL: MFCD06203785
    • Inchi: 1S/C9H5ClF4O2/c1-16-8(15)5-2-4(9(12,13)14)3-6(10)7(5)11/h2-3H,1H3
    • InChI Key: KOIVXIXXADSRRZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=O)OC)C=C(C(F)(F)F)C=1)F

Computed Properties

  • Exact Mass: 255.991
  • Monoisotopic Mass: 255.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.449
  • Boiling Point: 247.7°C at 760 mmHg
  • Flash Point: 97.1°C
  • Refractive Index: 1.453

Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008160-250mg
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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Alichem
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Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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Aaron
AR01FXM8-100mg
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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Aaron
AR01FXM8-250mg
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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$58.00 2025-02-12
Aaron
AR01FXM8-500mg
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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$110.00 2025-02-12
Aaron
AR01FXM8-1g
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
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$159.00 2025-02-12
Aaron
AR01FXM8-5g
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
773874-03-6 95%
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$560.00 2025-02-12
1PlusChem
1P01FXDW-250mg
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